Cas no 179603-47-5 (Macrocarpal-J)

• Product Name: Macrocarpal-J
• CAS No: 179603-47-5
• MF: C₂₈H₄₂O₇
• MW: 490.628889560699
• CID: 837407
• PubChem ID: 177350
• Update Time: 2025-05-22

Macrocarpal-J Chemical and Physical Properties

Names and Identifiers

• Macrocarpal-J
• Macrocarpal J
• 2,4,6-trihydroxy-5-[(1S)-1-[(4S)-4-hydroxy-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-yl]-3-methylbutyl]benzene-1,3-dicarbaldehyde
• [ "" ]
• SCHEMBL134874
• 3-HYDROXY-5-(3-TRIFLUOROMETHYL-PHENOXY)-BENZOICACIDMETHYLESTER
• 1,3-Benzenedicarboxaldehyde, 5-(1-(decahydro-4-hydroxy-6-(1-hydroxy-1-methylethyl)-4,8a-dimethyl-1-naphthalenyl)-3-methylbutyl)-2,4,6-trihydroxy-, (1S-(1alpha(R*),4beta,4abeta,6alpha,8aalpha))-
• 179603-47-5
• AKOS032948199
• 5-[(1S)-1-[(1S,4R,4aR,6R,8aS)-4-hydroxy-6-(2-hydroxypropan-2-yl)-4,8a-dimethyl-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde
• FS-10498
• DA-65197
• CHEMBL462241
• 5-[(1S)-1-[(1S,4R,4aR,6R,8aS)-Decahydro-4-hydroxy-6-(1-hydroxy-1-methylethyl)-4,8a-dimethyl-1-naphthalenyl]-3-methylbutyl]-2,4,6-trihydroxy-1,3-benzenedicarboxaldehyde; 9'-epi-Macrocarpal I
• AKOS032948197
• 1,3-Benzenedicarboxaldehyde, 5-[(1S)-1-[(1S,4R,4aR,6R,8aS)-decahydro-4-hydroxy-6-(1-hydroxy-1-methylethyl)-4,8a-dimethyl-1-naphthalenyl]-3-methylbutyl]-2,4,6-trihydroxy-
• Macrocarpal I
• CS-0023930
• HY-N3339

• Inchi： 1S/C28H42O7/c1-15(2)11-17(22-24(32)18(13-29)23(31)19(14-30)25(22)33)20-8-10-28(6,35)21-12-16(26(3,4)34)7-9-27(20,21)5/h13-17,20-21,31-35H,7-12H2,1-6H3/t16?,17-,20?,21?,27?,28-/m0/s1
• InChI Key： PXQFFMATXFLUPK-HMVMQGJUSA-N
• SMILES： O[C@@]1(C)CCC([C@@H](C2C(=C(C=O)C(=C(C=O)C=2O)O)O)CC(C)C)C2(C)CCC(C(C)(C)O)CC21

Computed Properties

• Exact Mass: 490.293
• Monoisotopic Mass: 490.293
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 569.5±50.0 °C at 760 mmHg
• Flash Point: 312.2±26.6 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Macrocarpal-J Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids

Additional information on Macrocarpal-J

Macrocarpal-J: A Comprehensive Overview

Macrocarpal-J, also known by its CAS number 179603-47-5, is a compound that has garnered significant attention in recent scientific research due to its unique properties and potential applications. This compound belongs to the class of organic molecules and has been extensively studied for its role in various biological and chemical processes. The name Macrocarpal-J itself suggests its origin or classification, which is often a clue for researchers in understanding its structure and function.

The CAS number 179603-47-5 is a unique identifier assigned by the Chemical Abstracts Service, ensuring that Macrocarpal-J can be easily referenced in scientific literature and databases. This system of identification is crucial for maintaining consistency and accuracy in chemical research, especially when dealing with compounds that have similar structures or properties.

In recent studies, Macrocarpal-J has been highlighted for its potential in the field of pharmacology. Researchers have explored its ability to interact with specific cellular pathways, making it a promising candidate for drug development. The compound's structure, which includes a complex arrangement of functional groups, allows it to exhibit selective binding affinity towards certain receptors, a property that is highly valuable in therapeutic applications.

Beyond pharmacology, Macrocarpal-J has also been investigated for its role in environmental science. Studies have shown that the compound can influence microbial communities, potentially offering solutions for bioremediation efforts. This dual applicability underscores the versatility of Macrocarpal-J and highlights its importance as a subject of interdisciplinary research.

The synthesis of Macrocarpal-J involves a multi-step process that requires precise control over reaction conditions. Chemists have developed innovative methodologies to optimize the production of this compound, ensuring high yields and purity. These advancements not only facilitate further research but also pave the way for large-scale manufacturing if commercial applications are identified.

In terms of structural analysis, Macrocarpal-J exhibits a unique arrangement of atoms that contributes to its stability and reactivity. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to elucidate the compound's molecular structure. Understanding this structure is fundamental to predicting how Macrocarpal-J will behave in different chemical environments and biological systems.

Recent breakthroughs in computational chemistry have allowed researchers to model the behavior of Macrocarpal-J at the molecular level. These simulations provide insights into the compound's interactions with other molecules, helping scientists design experiments and predict outcomes with greater accuracy. Such computational approaches are becoming increasingly integral to modern chemical research, enabling faster discovery and development cycles.

The application of Macrocarpal-J in materials science is another area that has seen significant progress. Researchers have explored its potential as a component in advanced materials, such as polymers and composites, where its unique properties could enhance performance characteristics like strength, flexibility, or conductivity.

In conclusion, Macrocarpal-J (CAS No: 179603-47-5) stands as a testament to the ingenuity of modern chemistry and its ability to uncover novel compounds with wide-ranging applications. From pharmacology to environmental science and materials development, this compound continues to inspire innovative research and holds promise for future discoveries.